Cas no 612046-99-8 (1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole
• CAS No: 612046-99-8
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 6135798
• PubChem ID: 962473
• Update Time: 2025-08-05

1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole
• 2-isopropyl-1-(2-phenoxyethyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(1-methylethyl)-1-(2-phenoxyethyl)-
• AKOS001146779
• CCG-142709
• 1-(2-phenoxyethyl)-2-propan-2-ylbenzimidazole
• F1071-0154
• HMS1789D19
• VU0488919-1
• Oprea1_585835
• 612046-99-8
• Z25792111

• Inchi： 1S/C18H20N2O/c1-14(2)18-19-16-10-6-7-11-17(16)20(18)12-13-21-15-8-4-3-5-9-15/h3-11,14H,12-13H2,1-2H3
• InChI Key： RMBLBBMBDVMPGC-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(CCOC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 451.3±28.0 °C(Predicted)
• pka: 5.45±0.10(Predicted)

Additional information on 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole

1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole: A Comprehensive Overview

1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole is a highly specialized organic compound with the CAS number 612046-99-8. This compound belongs to the class of benzodiazoles, which are known for their unique structural and functional properties. Benzodiazoles are widely studied in various fields, including pharmaceuticals, materials science, and analytical chemistry, due to their versatile applications and intriguing chemical behavior.

The molecular structure of 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole is characterized by a fused benzene ring system and a diazole moiety. The presence of the phenoxyethyl group introduces significant electronic and steric effects, while the propan-2-yl substituent enhances the compound's stability and solubility. These features make it an attractive candidate for use in advanced materials and drug delivery systems.

Recent studies have highlighted the potential of benzodiazole derivatives in the development of novel therapeutics. For instance, researchers have explored the use of 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole as a scaffold for designing anti-cancer agents. The compound's ability to interact with specific biological targets, such as protein kinases and receptors, has been extensively investigated using computational modeling and in vitro assays.

In addition to its pharmaceutical applications, 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole has shown promise in the field of optoelectronics. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency.

The synthesis of 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodiazole core through cyclization reactions and subsequent functionalization to introduce the desired substituents. The optimization of reaction conditions has significantly improved yields and reduced production costs.

From an environmental perspective, the ecological impact of benzodiazole derivatives has been a topic of growing concern. Researchers have conducted extensive studies to evaluate the biodegradability and toxicity of 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole. These studies have revealed that the compound exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to traditional chemicals in certain applications.

In conclusion, 1-(2-phenoxyethyl)-2-(propan-2-yl)-1H-1,3-benzodiazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.